Cas no 27415-02-7 (Strychnidin-10-one,3-amino- (9CI))

• Product name: Strychnidin-10-one,3-amino- (9CI)
• CAS No: 27415-02-7
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 284144
• PubChem ID: 213958

Strychnidin-10-one,3-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

• Strychnidin-10-one,3-amino- (9CI)
• Strychnine, 3-amino-
• DTXSID60950097
• BRN 5420860
• 3-Aminostrychnidin-10-one
• Strychnidin-10-one, 3-amino-
• 27415-02-7
• 3-Aminostrychnine

• Inchi： InChI=1S/C21H23N3O2/c22-12-1-2-14-15(7-12)24-18(25)9-16-19-13-8-17-21(14,20(19)24)4-5-23(17)10-11(13)3-6-26-16/h1-3,7,13,16-17,19-20H,4-6,8-10,22H2/t13-,16-,17+,19?,20-,21?/m0/s1
• InChI Key： PQSRQCBOIVBGMS-SGRXLZKFSA-N
• SMILES： NC1C=CC2C34CCN5CC6=CCO[C@@H]7C([C@H]6C[C@H]35)[C@@H]4N(C(C7)=O)C=2C=1

Computed Properties

• Exact Mass: 349.179
• Monoisotopic Mass: 349.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.8Ų
• XLogP3: 1.2

Experimental Properties

• Density: 1.46
• Boiling Point: 629.3°C at 760 mmHg
• Flash Point: 334.4°C
• Refractive Index: 1.748